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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling and disposal of chemical substances like Pigment Red 22 are paramount
to ensuring a safe and compliant operational environment. This guide provides essential, step-
by-step procedural information for the safe disposal of Pigment Red 22 (C.l. 12315), aligning

with best practices in laboratory safety and chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Pigment Red 22 with
appropriate personal protective equipment (PPE). This minimizes exposure risks and ensures
personal safety.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side shields, conforming to EN 166
(EV) or NIOSH (US) standards.[1]

Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[1]

Body Protection: Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection: If there is a risk of dust formation, use an approved respirator.[2][3]
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Disposal Procedures for Pigment Red 22

The primary methods for the disposal of Pigment Red 22 involve professional chemical waste
management services. It is imperative to adhere to local, state, and federal environmental
regulations.

Step-by-Step Disposal Plan:
e \Waste Collection:

o Collect waste Pigment Red 22 and any contaminated materials (e.g., paper towels,
absorbent pads) in a suitable, closed, and clearly labeled container.[1]

o For accidental spills, sweep up the solid material, avoiding dust formation, and place it into
a designated waste container for disposal.[1][4]

o Waste Storage:

o Store the sealed waste container in a dry, cool, and well-ventilated area, away from
incompatible materials.[1]

e Selecting a Disposal Method:

o

The recommended method of disposal is to engage a licensed chemical destruction plant.

[1]

o

Controlled incineration with flue gas scrubbing is another acceptable method.[1]

o

In some jurisdictions, disposal at an approved landfill may be permissible; however, it is
crucial to verify this with local authorities.[3]

o

Crucially, chemical waste generators must determine if the waste is classified as
hazardous and consult relevant regulations for complete and accurate classification.[2]

e Environmental Protection:

o Under no circumstances should Pigment Red 22 be discharged into drains, sewers, or
the general environment.[1][5] The substance is noted as being very toxic to aquatic life
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with long-lasting effects.[5]

Disposal of Contaminated Packaging

The packaging that contained Pigment Red 22 must also be managed correctly to prevent

environmental contamination.

e Recycling/Reconditioning: Containers can be triple-rinsed (or the equivalent) and then

offered for recycling or reconditioning.[1]

» Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[1]

« Incineration: For combustible packaging materials, controlled incineration is a possible

disposal route.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Pigment Red 22, providing a quick

reference for its physical and toxicological properties.

Property

Value

Acute Oral Toxicity

LD50 (Rat): > 2,000 mg/kg

Aquatic Toxicity

Fish (Leuciscus idus melanotus): LC50 > 500
mg/L (96 h) Daphnia magna: EC50 > 100 mg/L
(48 h) Algae (Desmodesmus subspicatus):
NOEC = 1 mg/L (72 h)[1]

Microorganism Toxicity

Activated Sludge: NOEC = 1,000 mg/L (3 h)[1]

Oil Absorption

45-55 g/100g [3][6]

Heat Resistance 140 °C[6]
Experimental Protocols
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The provided documentation does not detail specific experimental protocols for waste
characterization. However, it is standard practice for waste generators to perform analyses
such as the Toxicity Characteristic Leaching Procedure (TCLP) to determine if a waste is
hazardous under regulations like the Resource Conservation and Recovery Act (RCRA) in the
United States. This would involve a certified laboratory following established EPA methods.

Pigment Red 22 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Pigment Red 22.
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Pigment Red 22 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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